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Compound of Interest

Compound Name:
4-(Hydroxymethyl)-2-iodo-6-

methoxyphenol

Cat. No.: B1354997 Get Quote

CAS Number: 37987-21-6

This technical guide provides a comprehensive overview of 4-(hydroxymethyl)-2-iodo-6-
methoxyphenol, also known as 5-iodovanillyl alcohol. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical and Physical Properties
4-(Hydroxymethyl)-2-iodo-6-methoxyphenol is a substituted phenolic compound. Its

properties are summarized in the table below.
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Property Value Source

Molecular Formula C₈H₉IO₃ [1]

Molecular Weight 280.06 g/mol [1]

Appearance Solid (Predicted) -

Melting Point Not available -

Boiling Point Not available -

Solubility
Soluble in organic solvents like

ethanol, DMSO
(Inferred)

CAS Number 37987-21-6 [1]

Synonyms

5-iodovanillyl alcohol, 3-iodo-4-

hydroxy-5-

methoxybenzenemethanol

[1]

Predicted Physicochemical Properties:

Property Value Source

XLogP3 1.3 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 2 [1]

Exact Mass 279.95964 Da [1]

Monoisotopic Mass 279.95963 Da [2]

Polar Surface Area 49.69 Å² [1]

Heavy Atom Count 12 [1]

Spectroscopic Data (Predicted)
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Experimental spectroscopic data for 4-(hydroxymethyl)-2-iodo-6-methoxyphenol is not

readily available in the literature. The following tables present predicted data.

Predicted ¹H-NMR Spectral Data (800 MHz, D₂O):

Chemical Shift (ppm) Multiplicity Assignment

~7.2 - 7.5 Singlet Ar-H

~7.0 - 7.2 Singlet Ar-H

~4.5 Singlet -CH₂-OH

~3.8 Singlet -OCH₃

Note: Predicted shifts can vary based on the software and solvent used.

Predicted ¹³C-NMR Spectral Data:

Chemical Shift (ppm) Assignment

~148 C-O (Phenolic)

~145 C-OCH₃

~135 C-I

~130 C-CH₂OH

~115 Ar-CH

~110 Ar-CH

~65 -CH₂-OH

~56 -OCH₃

Note: These are approximate predicted values.

Predicted Mass Spectrometry Data:
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Adduct m/z

[M+H]⁺ 280.96691

[M+Na]⁺ 302.94885

[M-H]⁻ 278.95235

Source: Predicted data from PubChem.[2]

Infrared (IR) Spectroscopy:

While an experimental spectrum is unavailable, the IR spectrum is expected to show

characteristic peaks for the functional groups present:

Wavenumber (cm⁻¹) Functional Group

3500 - 3200 O-H stretch (alcohol, phenol)

3100 - 3000 C-H stretch (aromatic)

2950 - 2850 C-H stretch (aliphatic)

1600 - 1450 C=C stretch (aromatic)

1260 - 1000 C-O stretch (ether, alcohol)

600 - 500 C-I stretch

Experimental Protocols
Synthesis of 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol
A plausible synthesis route for this compound is the electrophilic iodination of vanillyl alcohol

(4-(hydroxymethyl)-2-methoxyphenol). The following is a representative protocol adapted from

the iodination of vanillin.

Materials:

Vanillyl alcohol (4-(hydroxymethyl)-2-methoxyphenol)
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Sodium iodide (NaI)

Sodium hypochlorite (NaOCl, commercial bleach solution)

Ethanol

Hydrochloric acid (HCl), dilute

Sodium thiosulfate (Na₂S₂O₃)

Deionized water

Ice bath

Magnetic stirrer and stir bar

Round bottom flask

Separatory funnel

Büchner funnel and filter paper

Procedure:

Dissolve vanillyl alcohol in ethanol in a round bottom flask.

Add sodium iodide to the solution and stir until dissolved.

Cool the flask in an ice bath.

Slowly add a solution of sodium hypochlorite dropwise to the cooled mixture over a period of

15-20 minutes with continuous stirring.

After the addition is complete, remove the flask from the ice bath and allow it to stir at room

temperature for an additional 30 minutes.

Quench the reaction by adding a solution of sodium thiosulfate to neutralize any remaining

iodine and sodium hypochlorite.
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Acidify the mixture with dilute hydrochloric acid to precipitate the product.

Cool the mixture in an ice bath to maximize precipitation.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the product with cold deionized water.

The crude product can be purified by recrystallization from an ethanol/water mixture.

Diagram of Synthetic Workflow:
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Caption: Synthetic workflow for 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol.

Potential Biological Activity
Specific biological studies on 4-(hydroxymethyl)-2-iodo-6-methoxyphenol are limited.

However, based on the known activities of structurally related methoxyphenols like vanillin,

vanillyl alcohol, and eugenol, this compound is hypothesized to possess antioxidant and anti-

inflammatory properties.[3][4][5][6][7][8][9][10]

Antioxidant Activity
Phenolic compounds are well-known for their ability to scavenge free radicals. The hydroxyl

group on the aromatic ring can donate a hydrogen atom to neutralize reactive oxygen species

(ROS), thereby preventing oxidative damage to cells. Vanillyl alcohol itself has demonstrated

significant antioxidant activity.[9]

Anti-inflammatory Activity
Many methoxyphenol derivatives exhibit anti-inflammatory effects.[3][6][7] This activity is often

linked to the inhibition of key inflammatory mediators. For instance, some related compounds

have been shown to suppress the expression of cyclooxygenase-2 (COX-2) and the production
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of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α).[4] Vanillyl alcohol has

been shown to possess anti-inflammatory activity.[3]

Hypothesized Signaling Pathway:

The anti-inflammatory effects of methoxyphenols are often attributed to their interference with

the NF-κB signaling pathway. In response to inflammatory stimuli like lipopolysaccharide (LPS),

TNF-α is produced. TNF-α can then activate downstream signaling cascades, including MAP

kinases (e.g., p38, JNK) and IKK, which leads to the activation of the transcription factor NF-

κB. Activated NF-κB translocates to the nucleus and promotes the expression of pro-

inflammatory genes, including COX-2. 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol may

inhibit one or more steps in this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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